(5-{4-[(4-chlorophenyl)sulfonyl]-1-piperazinyl}-2-nitrophenyl)methylamine

• IUPAC Name: 5-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-N-methyl-2-nitroaniline
• InChI: InChI=1S/C17H19ClN4O4S/c1-19-16-12-14(4-7-17(16)22(23)24)20-8-10-21(11-9-20)27(25,26)15-5-2-13(18)3-6-15/h2-7,12,19H,8-11H2,1H3
• InChI Key: DIHOWDTXVQPXJG-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C17H19ClN4O4S
• Molecular Weight: 410.9 g/mol

Description

(5-{4-[(4-chlorophenyl)sulfonyl]-1-piperazinyl}-2-nitrophenyl)methylamine is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is also known as PBOX-15, and it belongs to the class of nitroaromatic compounds.

Mechanism of Action

The mechanism of action of PBOX-15 involves the inhibition of DNA synthesis and the induction of apoptosis (programmed cell death) in cancer cells. PBOX-15 also inhibits the activity of the enzyme topoisomerase II, which is involved in DNA replication. In neurons, PBOX-15 acts as an antioxidant and protects neurons from oxidative stress-induced damage.
Biochemical and Physiological Effects:
PBOX-15 has been found to have a wide range of biochemical and physiological effects. In cancer cells, PBOX-15 inhibits the growth of cancer cells and induces apoptosis. PBOX-15 also inhibits the activity of topoisomerase II, which is involved in DNA replication. In neurons, PBOX-15 acts as an antioxidant and protects neurons from oxidative stress-induced damage. PBOX-15 has also been found to reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using PBOX-15 in lab experiments is that it has shown promising results in various scientific research fields. PBOX-15 has anti-tumor properties and can inhibit the growth of cancer cells. PBOX-15 has also been found to be effective against multidrug-resistant cancer cells. In neurons, PBOX-15 acts as an antioxidant and protects neurons from oxidative stress-induced damage. However, one of the limitations of using PBOX-15 in lab experiments is that it is a relatively new compound, and there is still much to be learned about its properties and potential applications.

Future Directions

There are several future directions for the research on PBOX-15. One of the future directions is to study the potential applications of PBOX-15 in other scientific research fields, such as immunology and infectious diseases. Another future direction is to study the pharmacokinetics and pharmacodynamics of PBOX-15 to determine its efficacy and safety in humans. Additionally, more studies are needed to understand the mechanism of action of PBOX-15 and its potential interactions with other compounds. Finally, further research is needed to optimize the synthesis method of PBOX-15 to improve its yield and purity.

Scientific Research Applications

PBOX-15 has shown potential applications in various scientific research fields. One of the significant applications of PBOX-15 is in cancer research. Studies have shown that PBOX-15 has anti-tumor properties and can inhibit the growth of cancer cells. PBOX-15 has also been found to be effective against multidrug-resistant cancer cells.
Another application of PBOX-15 is in the field of neuroscience. Studies have shown that PBOX-15 can protect neurons from oxidative stress-induced damage. PBOX-15 has also been found to be effective in reducing neuroinflammation.